Cas no 374063-89-5 (Benzoicacid, 3-nitro-2-(1-piperazinyl)-)

• Product Name: Benzoicacid, 3-nitro-2-(1-piperazinyl)-
• CAS No: 374063-89-5
• Molecular Formula: C₁₁H₁₃N₃O₄
• Molecular Weight: 251.23862
• MDL: MFCD06245327
• CID: 304658
• PubChem ID: 2771614

Benzoicacid, 3-nitro-2-(1-piperazinyl)- Properties

Names and Identifiers

• Benzoicacid, 3-nitro-2-(1-piperazinyl)-
• 3-NITRO-2-PIPERAZIN-1-YLBENZOIC ACID
• 3-nitro-2-(piperazin-1-yl)benzoic acid
• 3-nitro-2-piperazinylbenzoic acid
• AKOS005254224
• DTXSID10377972
• BFBIXTPJJSLRIX-UHFFFAOYSA-N
• 2,2 inverted exclamation mark -Anhydrocytidine
• MFCD06245327
• 374063-89-5

• MDL： MFCD06245327
• InChIKey： BFBIXTPJJSLRIX-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H13N3O4/c15-11(16)8-2-1-3-9(14(17)18)10(8)13-6-4-12-5-7-13/h1-3,12H,4-7H2,(H,15,16)
• SMILES： [N+](C1=CC=CC(C(O)=O)=C1N1CCNCC1)([O-])=O

Computed Properties

• Exact Mass: 251.09100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 2
• Monoisotopic Mass: 251.09060590g/mol
• Heavy Atom Count: 18
• Complexity: 325
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.5
• Topological Polar Surface Area: 98.4Ų

Experimental Properties

• LogP: 1.61960
• PSA: 98.39000

Benzoicacid, 3-nitro-2-(1-piperazinyl)- Security Information

• Dangerous goods sign：

Benzoicacid, 3-nitro-2-(1-piperazinyl)- Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%